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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling protocols for Methomyl-
d3. Designed for laboratory personnel, it outlines the substance's hazardous properties,
recommended personal protective equipment (PPE), emergency procedures, and a general
experimental protocol for its use as an internal standard. Adherence to these guidelines is
critical for ensuring personnel safety and environmental protection.

Hazard Identification and Classification

Methomyl-d3 is the deuterated form of Methomyl, a carbamate insecticide.[1] It is classified as
a substance with high acute toxicity if ingested or inhaled.[2][3][4] Like its non-deuterated
parent compound, Methomyl-d3 is a cholinesterase inhibitor, which can lead to overstimulation
of the nervous system.[5] Exposure can cause symptoms ranging from dizziness and nausea
to severe respiratory distress and death.[5][6] It is also very toxic to aquatic life with long-lasting
effects.[2][4]

Table 1: GHS Hazard Classification for Methomyl-d3
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Hazard Class Category Hazard Statement Code
Acute Toxicity, Oral Category 2 Fatal if swallowed H300
Acute Toxicity, o

) Category 2 Fatal if inhaled H330
Inhalation
Specific Target Organ May cause
Toxicity, Single Category 3 drowsiness or H336
Exposure dizziness

Hazardous to the ) ]
Very toxic to aquatic

Aquatic Environment, Category 1 i H400
ife

Acute

Hazardous to the Very toxic to aquatic

Aquatic Environment, Category 1 life with long lasting H410

Chronic effects

Source:[2][4]

Toxicological and Physicochemical Properties

The quantitative toxicological data for Methomyl is used as a proxy for Methomyl-d3, given its
primary use as an analytical standard.

Table 2: Toxicological Data (Methomyl)

Metric Route Species Value

LD50 Oral Rat 17-45 mg/kg

LD50 Oral Rat 30 mg/kg

LD50 Dermal Rat >2,000 mg/kg
LC50 Inhalation Rat 0.26 mg/L (4 hours)
LD50 Oral Mouse 10 mg/kg

Source:[1][4][7]
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Table 3: Physicochemical Properties of Methomyl-d3

Property Value

CAS Number 1398109-07-3
Chemical Formula CsH7D3N20:2S
Molecular Weight 165.23 g/mol
Appearance White to off-white solid
Melting Point 78-79°C

Water Solubility 58 g/L

Partition Coefficient (log Pow) 0.6

Odor Sulphurous

Source:[2][3][8]

Safe Handling and Storage Protocols

Due to its high toxicity, all handling of Methomyl-d3 should occur within a designated area,
such as a certified chemical fume hood, to minimize inhalation exposure.

Precautions for Safe Handling:

o Ventilation: Use only in a well-ventilated area, preferably within a laboratory fume hood or
with appropriate exhaust ventilation.[3][8]

» Avoid Contact: Prevent contact with skin, eyes, and clothing.[8]
e Dust Prevention: Avoid the formation and inhalation of dust.[3][8]

» Personal Hygiene: Wash hands and face thoroughly after handling.[8][9] Do not eat, drink, or
smoke in the work area.[2]

o Contaminated Clothing: Remove and wash contaminated clothing before reuse.[2][8]
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Conditions for Safe Storage:
e Security: Store in a locked, secure cabinet or area.[2][8]
o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][8]

o Compatibility: Refer to the Safety Data Sheet (SDS) for information on incompatible
materials.
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Workflow for Handling High-Potency Solids.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when working with Methomyl-d3.

Eye/Face Protection: Wear chemical safety goggles conforming to NIOSH (US) or EN 166
(EV) standards.[3] A face shield should be used in situations with a splash potential.[10][11]

» Hand Protection: Wear unlined, elbow-length chemical-resistant gloves such as butyl or
nitrile rubber.[2][10] Inspect gloves for leaks before and after use.[12]

o Body Protection: Wear a lab coat or protective suit.[2] For tasks with a higher risk of
exposure, chemically resistant waterproof coveralls are recommended.[12] Ensure pant legs
are worn outside of boots to prevent chemicals from entering.[10]

» Respiratory Protection: In case of insufficient ventilation or when handling the powder
outside of a fume hood, wear an appropriate certified respirator.[2] For emergency situations,
a self-contained breathing apparatus (SCBA) is required.[3][6]
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Donning (Putting On) PPE Doffing (Taking Off) PPE
1. Gown / Suit 1. Gloves
; ;
2. Mask / Respirator 2. Gown / Suit
; :
3. Goggles / Face Shield 3. Goggles / Face Shield
; :
4. Gloves (over cuffs) 4. Mask / Respirator

Click to download full resolution via product page

Recommended Sequence for Donning and Doffing PPE.

Emergency Procedures

Immediate and correct response to an incident is crucial to mitigate harm.

Spill Response:

Evacuate: Immediately evacuate personnel from the affected area.

Alert: Inform others in the vicinity and contact your institution's emergency response team.

Ventilate: Ensure the area is well-ventilated.

Isolate: For solids, isolate the spill area for at least 25 meters (75 feet) in all directions.[6]

Protect: Do not re-enter without appropriate PPE, including respiratory protection.
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o Containment: Prevent the spilled material from entering drains or waterways.[3][9]

e Clean-up: Carefully pick up the solid material without creating dust and place it into a
suitable, closed, and labeled container for disposal.[3]
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Logical Workflow for Chemical Spill Response.

First Aid Measures:

o General Advice: Seek immediate medical attention after any exposure.[8] Provide the Safety
Data Sheet to the responding medical personnel.[3]

 Inhalation: Move the victim to fresh air.[6][8] If breathing has stopped, provide artificial
respiration using a pocket mask with a one-way valve; do not use the mouth-to-mouth
method.[8]

o Skin Contact: Immediately remove all contaminated clothing.[9] Wash the affected skin area
thoroughly with soap and water.[6]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[2]

 Ingestion: If swallowed, rinse the mouth with water.[3][8] Do NOT induce vomiting.[3] Call a
poison control center or doctor immediately.[8]

Fire-Fighting Measures:

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[3][9]

e Hazards: Heating to decomposition can release toxic fumes of nitrogen and sulfur oxides.[6]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[3][8]

Experimental Protocol: Preparation of an Internal
Standard Stock Solution

Methomyl-d3 is intended for use as an internal standard for the quantification of methomyl by
GC- or LC-MS.[1] The following is a generalized protocol for preparing a stock solution.
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Researchers must adapt this protocol to their specific analytical method, instrumentation, and
laboratory safety procedures.

Methodology:
Risk Assessment: Conduct a formal risk assessment for the entire procedure before starting.

Preparation: Decontaminate the work surface inside a chemical fume hood. Assemble all
necessary equipment, including calibrated pipettes, volumetric flasks, and solvent.

Don PPE: Put on all required PPE as detailed in Section 4.

Weighing: Tare a weighing vessel on an analytical balance. Carefully weigh the required
amount of Methomyl-d3 solid. Perform this step in a ventilated balance enclosure or the
fume hood to prevent dust inhalation.

Dissolution: Carefully transfer the weighed solid to an appropriate volumetric flask. Using a
pipette, add a portion of the desired solvent (e.g., acetonitrile) to dissolve the solid.[2]
Sonicate briefly if necessary to ensure complete dissolution.

Dilution: Once the solid is fully dissolved, dilute to the final volume with the solvent. Cap the
flask and invert it several times to ensure the solution is homogeneous.

Labeling: Immediately label the stock solution with the compound name (Methomyl-d3),
concentration, solvent, preparation date, and your initials.

Storage: Store the solution in a tightly sealed container in a cool, dark, and secure location
as specified by your laboratory's protocols.

Decontamination: Thoroughly decontaminate all equipment and the work area. Dispose of all
waste, including contaminated PPE, in properly labeled hazardous waste containers.
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Workflow for Preparing an Internal Standard Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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